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Compound of Interest

Compound Name: Lignosulfonic acid

Cat. No.: B1195499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lignosulfonic acid (CAS Number: 8062-15-5) is a complex polymer derived from lignin, a

major component of wood.[1] It is a by-product of the sulfite pulping process used in the paper

industry.[2] Its properties as a dispersant, binder, and emulsifier have led to its use in a wide

range of industrial applications, including as a concrete admixture, an animal feed binder, and

in the manufacturing of gypsum board.[2] This technical guide provides an in-depth overview of

the safety data for lignosulfonic acid, including its CAS number, physical and chemical

properties, and toxicological information. It also outlines the general experimental protocols for

key safety assessments.

Core Data Presentation
Quantitative safety data for lignosulfonic acid is not extensively available in public safety data

sheets. Much of the available data pertains to its salts, such as calcium lignosulfonate and

sodium lignosulfonate. While the systemic toxicity of the lignosulfonate polymer is expected to

be low, the acidic nature of lignosulfonic acid presents distinct hazards.
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Property Value Source(s)

Chemical Identity

CAS Number 8062-15-5 [1]

Molecular Formula
C20H26O10S2 (representative

monomer)

Physical Properties

Physical State Solid

Water Solubility Good [2][3]

Toxicological Data

Acute Oral Toxicity (LD50)
> 5,000 mg/kg (Rat, for

Calcium Lignosulfonate)

Skin Corrosion/Irritation
No skin irritation (Rabbit, for

Calcium Lignosulfonate)

Eye Irritation
No eye irritation (Rabbit, for

Calcium Lignosulfonate)

Exposure Controls

Occupational Exposure Limits No data available

Fire and Reactivity

Flash Point No data available

Auto-ignition Temperature No data available

Experimental Protocols
The safety data for chemical substances like lignosulfonic acid are typically determined using

standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD).[4][5][6][7] These guidelines are

internationally recognized for assessing the potential effects of chemicals on human health and

the environment.[4][5]
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Acute Oral Toxicity (LD50) Testing
The acute oral toxicity of a substance is commonly evaluated using the LD50 (Lethal Dose 50)

test. This test determines the single dose of a substance that is expected to cause the death of

50% of a group of test animals when administered orally.[8][9] The general protocol, often

following OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), involves the

following steps:

Animal Selection: Healthy, young adult rodents (typically rats or mice) are used.[10]

Dose Administration: The test substance is administered in a single dose by gavage to a

group of animals.

Observation: The animals are observed for a set period (e.g., 14 days) for signs of toxicity

and mortality.

Dose Adjustment: The dose for subsequent groups of animals is adjusted up or down

depending on the outcome of the previous group.

LD50 Determination: The LD50 value is calculated from the mortality data.

Skin and Eye Irritation Testing
Protocols for assessing skin and eye irritation potential generally follow OECD Guidelines 404

(Acute Dermal Irritation/Corrosion) and 405 (Acute Eye Irritation/Corrosion), respectively.

Skin Irritation: A small amount of the test substance is applied to a shaved patch of skin on a

test animal (typically a rabbit). The site is observed for signs of erythema (redness) and

edema (swelling) over a period of several days.

Eye Irritation: A small amount of the substance is instilled into one eye of a test animal

(again, typically a rabbit). The eye is observed for redness, swelling, and corneal opacity.
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Figure 1: General Workflow for Chemical Safety Assessment
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Caption: General Workflow for Chemical Safety Assessment

Experimental Workflow for Acute Oral Toxicity (LD50)
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Figure 2: Experimental Workflow for LD50 Determination
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Caption: Experimental Workflow for LD50 Determination
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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